![molecular formula C44H68O13 B1240365 2-hydroxy-3-{5-hydroxy-8-[(3E)-4-[8'-hydroxy-6'-(1-hydroxy-3-{11-methyl-1,7-dioxaspiro[5.5]undecan-2-yl}butyl)-7'-methylidene-hexahydro-3'H-spiro[oxolane-2,2'-pyrano[3,2-b]pyran]-5-yl]but-3-en-2-yl]-10-methyl-1,7-dioxaspiro[5.5]undec-10-en-2-yl}-2-methylpropanoic acid](/img/structure/B1240365.png)
2-hydroxy-3-{5-hydroxy-8-[(3E)-4-[8'-hydroxy-6'-(1-hydroxy-3-{11-methyl-1,7-dioxaspiro[5.5]undecan-2-yl}butyl)-7'-methylidene-hexahydro-3'H-spiro[oxolane-2,2'-pyrano[3,2-b]pyran]-5-yl]but-3-en-2-yl]-10-methyl-1,7-dioxaspiro[5.5]undec-10-en-2-yl}-2-methylpropanoic acid
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Overview
Description
Dinophysistoxin 2, also known as dtx-2, belongs to the class of organic compounds known as ketals. These are acetals derived from ketones by replacement of the oxo group by two hydrocarbyloxy groups R2C(OR)2 ( R not Hydrogen ). This term, once abandoned, has been reinstated as a subclass of acetals. Dinophysistoxin 2 exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dinophysistoxin 2 is primarily located in the membrane (predicted from logP). Outside of the human body, dinophysistoxin 2 can be found in mollusks. This makes dinophysistoxin 2 a potential biomarker for the consumption of this food product.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : Research shows various methods for synthesizing compounds related to 2-hydroxy-3-{5-hydroxy-8-[...] acid. For instance, 5-Hydroxy-1,7-dioxaspiro[5.5]undec-3-en-2-ones have been synthesized from 2-benzenesulfonyltetrahydropyrans and 5-hydroxybutenolides, indicating the potential for complex spirocyclic structures in synthetic chemistry (Baylis et al., 1993).
- X-Ray Crystallography : The compound's structural analysis has been enhanced through X-ray crystallography. This is evident in studies like the crystal structure determination of specific spirocyclic compounds, which aids in understanding the spatial arrangement of molecules (Brimble et al., 1997).
Chemical Ecology and Biological Studies
- Insect Pheromones : Compounds structurally similar to 2-hydroxy-3-{5-hydroxy-8-[...] acid, like 1,7-dioxaspiro[5.5]undecane, have been identified as major components in insect pheromones, particularly in fruit flies. This finding is significant for chemical ecology and understanding insect communication (Krohn et al., 1991).
Properties
Molecular Formula |
C44H68O13 |
---|---|
Molecular Weight |
805 g/mol |
IUPAC Name |
2-hydroxy-3-[11-hydroxy-2-[(E)-4-[4-hydroxy-2-[1-hydroxy-3-(11-methyl-1,7-dioxaspiro[5.5]undecan-2-yl)butyl]-3-methylidenespiro[4a,7,8,8a-tetrahydro-4H-pyrano[3,2-b]pyran-6,5'-oxolane]-2'-yl]but-3-en-2-yl]-4-methyl-1,7-dioxaspiro[5.5]undec-4-en-8-yl]-2-methylpropanoic acid |
InChI |
InChI=1S/C44H68O13/c1-25-21-35(56-44(23-25)36(46)14-13-31(54-44)24-41(6,50)40(48)49)26(2)11-12-30-15-18-42(53-30)19-16-34-39(57-42)37(47)29(5)38(52-34)32(45)22-27(3)33-10-7-17-43(55-33)28(4)9-8-20-51-43/h11-12,23,26-28,30-39,45-47,50H,5,7-10,13-22,24H2,1-4,6H3,(H,48,49)/b12-11+ |
InChI Key |
BRFKTXCAUCYQBT-VAWYXSNFSA-N |
Isomeric SMILES |
CC1CCCOC12CCCC(O2)C(C)CC(C3C(=C)C(C4C(O3)CCC5(O4)CCC(O5)/C=C/C(C)C6CC(=CC7(O6)C(CCC(O7)CC(C)(C(=O)O)O)O)C)O)O |
SMILES |
CC1CCCOC12CCCC(O2)C(C)CC(C3C(=C)C(C4C(O3)CCC5(O4)CCC(O5)C=CC(C)C6CC(=CC7(O6)C(CCC(O7)CC(C)(C(=O)O)O)O)C)O)O |
Canonical SMILES |
CC1CCCOC12CCCC(O2)C(C)CC(C3C(=C)C(C4C(O3)CCC5(O4)CCC(O5)C=CC(C)C6CC(=CC7(O6)C(CCC(O7)CC(C)(C(=O)O)O)O)C)O)O |
melting_point |
128-130°C |
physical_description |
Solid |
synonyms |
dinophysistoxin 2 dinophysistoxin-2 DTX-2 DTX2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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